Cas no 954072-36-7 (N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
• CAS No: 954072-36-7
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 6130073
• PubChem ID: 16891624
• Update Time: 2025-07-16

N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
• F5021-0414
• N'-(3,4-dimethylphenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide
• 954072-36-7
• AKOS024490774
• N1-(3,4-dimethylphenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide
• N'-(3,4-dimethylphenyl)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
• CCG-296961

• Inchi： 1S/C22H27N3O2/c1-16-5-8-19(15-17(16)2)24-22(27)21(26)23-12-11-18-6-9-20(10-7-18)25-13-3-4-14-25/h5-10,15H,3-4,11-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： YUMOFBOCPXVQQB-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C)=C(C)C=1)=O)NCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 365.21032711g/mol
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

Introduction to N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 954072-36-7)

N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 954072-36-7, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting therapeutic pathways effectively.

The molecular structure of N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide features a combination of aromatic rings and an amide linkage, which are common motifs in bioactive molecules. The presence of a 3,4-dimethylphenyl group on one end of the molecule contributes to its hydrophobic character, while the pyrrolidin-1-yl moiety on another segment introduces a basic nitrogen atom, enhancing its potential for interactions with biological targets. This dual nature makes the compound an intriguing candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies have indicated that the amide group in N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide could serve as a key interaction point for proteins involved in inflammatory and metabolic pathways. This has sparked interest in exploring its potential as an inhibitor or modulator of these pathways.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. The 3,4-dimethylphenyl group is reminiscent of structures found in drugs that target central nervous system disorders, while the pyrrolidin-1-yl moiety is commonly observed in molecules with anti-inflammatory properties. Such structural features often correlate with favorable pharmacokinetic profiles, making N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide a promising lead for further optimization.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, the presence of a basic nitrogen atom could allow it to interact with acidic residues on target proteins, potentially modulating their activity. These findings are particularly intriguing given the rising interest in developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide presents a challenge due to its complex structure. However, modern synthetic techniques have made it increasingly feasible to construct such molecules with high precision. Advances in catalytic methods and automated synthesis platforms have enabled researchers to streamline the process, reducing both time and cost associated with producing this compound in sufficient quantities for further study.

As research progresses, the potential applications of N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide are likely to expand beyond inflammation modulation. Its unique structural features may also make it suitable for targeting other disease pathways, such as those involved in neurodegeneration or cancer. The ability to fine-tune its properties through structural modifications offers a versatile platform for developing next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide. Predictive models can analyze vast datasets to identify potential biological activities and optimize synthetic routes, thereby expediting the development process. This synergy between computational methods and traditional wet chemistry approaches holds great promise for unlocking the therapeutic potential of complex organic compounds.

In conclusion, N'-(3,4-dimethylphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 954072-36-7) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it an attractive candidate for further exploration. As our understanding of its properties grows, so too does the likelihood that it will play a role in the development of novel therapeutics targeting various disease states.